Cas no 22896-03-3 (1H-Imidazole-1-ethanol,a-(methoxymethyl)-2-nitro-, 1-acetate)

• Product Name: 1H-Imidazole-1-ethanol,a-(methoxymethyl)-2-nitro-, 1-acetate
• CAS No: 22896-03-3
• MF: C₉H₁₃N₃O₅
• MW: 243.216622114182
• CID: 290391
• PubChem ID: 328658
• Update Time: 2025-04-19

1H-Imidazole-1-ethanol,a-(methoxymethyl)-2-nitro-, 1-acetate Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-ethanol,a-(methoxymethyl)-2-nitro-, 1-acetate
• [1-methoxy-3-(2-nitroimidazol-1-yl)propan-2-yl] acetate
• 22896-03-3
• NSC307997
• DTXSID70316867
• 2NITROIMIDAZOLE12ACETYL3METHOXYPROPYL
• DTXSID30879564
• NSC-307997

• Inchi： 1S/C9H13N3O5/c1-7(13)17-8(6-16-2)5-11-4-3-10-9(11)12(14)15/h3-4,8H,5-6H2,1-2H3
• InChI Key： VWEDKHPENRENKL-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(COC)CN1C=CN=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 243.08559
• Monoisotopic Mass: 243.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.1
• Topological Polar Surface Area: 99.2Ų

Experimental Properties

• Density: 1.36
• Boiling Point: 425.1°Cat760mmHg
• Flash Point: 210.9°C
• Refractive Index: 1.556
• PSA: 96.49